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Compound of Interest

2-Hydrazinyl-1H-imidazole
Compound Name:
hydrochloride

Cat. No.: B1432193

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical properties, synthesis,
analysis, and potential applications of 2-Hydrazinyl-1H-imidazole hydrochloride, a key
building block in medicinal chemistry.

Introduction: The Significance of the Imidazole
Scaffold

The imidazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of
numerous natural products and synthetic bioactive molecules.[1] Its presence in therapeutic
agents can enhance water solubility due to the two nitrogen atoms that facilitate hydrogen
bonding.[1] The imidazole scaffold is a versatile pharmacophore, capable of interacting with a
wide range of biological targets, which has led to its incorporation into drugs with diverse
activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][3]

2-Hydrazinyl-1H-imidazole hydrochloride serves as a valuable intermediate, leveraging the
reactivity of the hydrazine group and the proven biological relevance of the imidazole ring.[4] Its
bifunctional nature allows for the construction of complex molecular architectures, particularly
fused heterocyclic systems, which are considered privileged scaffolds in pharmaceutical
research.[4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1432193?utm_src=pdf-interest
https://www.benchchem.com/product/b1432193?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/30894111/
https://pubmed.ncbi.nlm.nih.gov/30894111/
https://pubmed.ncbi.nlm.nih.gov/30894111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8329171/
https://www.researchgate.net/publication/357846633_Imidazole-based_drugs_and_drug_discovery_Present_and_future_perspectives
https://www.benchchem.com/product/b1432193?utm_src=pdf-body
https://www.benchchem.com/fr/product/b1432193
https://www.benchchem.com/fr/product/b1432193
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Hydrazinyl-1H-imidazole
hydrochloride is essential for its effective use in synthesis and drug design.

Property Value Source
CAS Number 1187929-07-2 [5][6]
Molecular Formula CsHeNa-HCI [5]
Molecular Weight 134.56 g/mol [5]
IUPAC Name 1H-imidazol-2- (6]

ylhydrazine;hydrochloride

White to light-yellow powder or
Appearance [7]
crystals

Purity Typically 295% [6][8]

Due to its hydrochloride salt
form, it is expected to be
B soluble in polar solvents like
Solubility o ) Inferred
water. The imidazole moiety
itself is highly soluble in polar

solvents.[9]

Store in a sealed container in a

dry, well-ventilated place, often

at room temperature or under
Storage ]

inert atmosphere. For long-

term storage, freezing (-20°C)

is recommended.[4][10]

Synthesis and Purification

The synthesis of 2-Hydrazinyl-1H-imidazole hydrochloride typically involves the preparation
of the 2-hydrazinyl-1H-imidazole free base, followed by salt formation. While a direct, detailed
protocol for this specific compound is not readily available in the reviewed literature, a general
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synthetic approach can be inferred from the synthesis of analogous compounds like 2-
hydrazinobenzimidazoles.[11][12]

A common route involves the conversion of a more accessible precursor, such as a 2-
mercaptoimidazole or a 2-haloimidazole. For instance, 2-mercaptobenzimidazoles are oxidized
to sulfonic acids, which are then reacted with hydrazine hydrate.[11][12]

Conceptual Synthesis Workflow
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Synthesis Pathway
2-Substituted Imidazole
(e.g., 2-Mercaptoimidazole)

KMnO4 / NaOH

N2H4-H20, reflux

2-Hydrazinyl-1H-imidazole (Free Base)

HCI in solvent (e.g., Ethanol)

@-Hydrazinyl-1H-imidazole hydrochlorida
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2-Hydrazinyl-1H-imidazole Aldehyde/Ketone
(from hydrochloride salt) (R-CHO / R-CO-R")

Imidazole-Hydrazone Derivative

Biological Screening
(Antitubercular, Anticancer, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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